TFGF-18

• Molecular Formula: C28H30F3NO11
• Molecular Weight: 613.5 g/mol
• InChI: InChI=1S/C28H30F3NO11/c1-11(28(29,30)31)32-27(37)26-23(36)21(34)22(35)25(43-26)20-17(40-4)10-18-19(24(20)41-5)13(33)9-15(42-18)12-6-7-14(38-2)16(8-12)39-3/h6-11,21-23,25-26,34-36H,1-5H3,(H,32,37)/t11-,21+,22+,23-,25-,26-/m0/s1
• InChIKey: YATALNCQFFCOMZ-BZHDNRFDSA-N

TFGF-18: GSK-3β Inhibitor for Neuroinflammation Research

TFGF-18 (CAS 2222662-20-4) is a semi-synthetic C-glycosylflavone derived from the natural flavonoid isoorientin (ISO). It functions as a substrate-competitive inhibitor of glycogen synthase kinase-3β (GSK-3β), a central kinase implicated in neuroinflammation, oxidative stress, and tau hyperphosphorylation [1]. TFGF-18 was designed to overcome the potency and permeability limitations of its parent compound ISO, exhibiting a markedly improved GSK-3β IC50 of 0.59 μM compared to 185 μM for ISO [2][3].

Inhibitor Type Substrate-competitive GSK-3β inhibitor

Research Models Neuroinflammation, tau hyperphosphorylation, oxidative stress pathways

Derivative Advantage Semi-synthetic C-glycosylflavone with improved cell permeability over parent isoorientin

• [1] Xu M, et al. Anti-Neuroinflammatory Effects of a Semi-Synthetic Isoorientin-Based Glycogen Synthase Kinase-3β Inhibitor in Lipopolysaccharide-Activated Microglial Cells. ACS Chem Neurosci. 2022;13(1):43-52. doi:10.1021/acschemneuro.1c00537 View Source
• [2] Liang Z, Li QX. Discovery of Selective, Substrate-Competitive, and Passive Membrane Permeable Glycogen Synthase Kinase-3β Inhibitors: Synthesis, Biological Evaluation, and Molecular Modeling of New C-Glycosylflavones. ACS Chem Neurosci. 2018;9(7):1790-1801. doi:10.1021/acschemneuro.8b00073 View Source
• [3] Zhao Y, et al. Anti-oxidative stress and cognitive improvement of a semi-synthetic isoorientin-based GSK-3β inhibitor in rat pheochromocytoma cell PC12 and scopolamine-induced AD model mice via AKT/GSK-3β/Nrf2 pathway. Exp Neurol. 2024;380:114881. doi:10.1016/j.expneurol.2024.114881 View Source

Why Isoorientin Cannot Replace TFGF-18

Although TFGF-18 is a synthetic derivative of ISO, the two compounds are not interchangeable in research settings. ISO exhibits a GSK-3β IC50 of 185 μM, which is approximately 313-fold weaker than TFGF-18 (IC50 = 0.59 μM) [1]. Furthermore, in a hydrogen peroxide-induced oxidative stress model in PC12 cells, TFGF-18 restored cell viability at concentrations as low as 1 μM, whereas ISO required ≥6.25 μM to achieve comparable protection [2]. In vivo, TFGF-18 produces cognitive improvement at 2–8 mg/kg, while ISO necessitates 50 mg/kg, reflecting a practical potency gap that directly impacts experimental design and reagent consumption [2]. Substituting ISO for TFGF-18 in protocols optimized for the latter would risk under-dosing, confounding results, and irreproducible data.

TFGF-18 (Selected)

High-affinity substrate-competitive binding

Effective at low concentrations in cell models

In vivo dose range compatible with chronic oral studies

Isoorientin (Not Interchangeable)

Significantly weaker target engagement

Requires elevated concentrations, increasing off-target risk

High in vivo doses raise solvent toxicity and cost concerns

• [1] Liang Z, Li QX. Discovery of Selective, Substrate-Competitive, and Passive Membrane Permeable Glycogen Synthase Kinase-3β Inhibitors: Synthesis, Biological Evaluation, and Molecular Modeling of New C-Glycosylflavones. ACS Chem Neurosci. 2018;9(7):1790-1801. doi:10.1021/acschemneuro.8b00073 View Source
• [2] Zhao Y, et al. Anti-oxidative stress and cognitive improvement of a semi-synthetic isoorientin-based GSK-3β inhibitor in rat pheochromocytoma cell PC12 and scopolamine-induced AD model mice via AKT/GSK-3β/Nrf2 pathway. Exp Neurol. 2024;380:114881. doi:10.1016/j.expneurol.2024.114881 View Source

TFGF-18 Differentiation Evidence

GSK-3β Inhibitory Potency vs. Isoorientin

TFGF-18 inhibits GSK-3β with an IC50 of 0.59 μM, whereas the parent compound isoorientin (ISO) exhibits an IC50 of 185 ± 25 μM, representing an approximately 313-fold enhancement in potency [1][2]. Both values were obtained from in vitro GSK-3β kinase activity assays using the ADP-Glo kinase assay format. ISO acts as an ATP-noncompetitive, substrate-competitive inhibitor with a Ki of 210 μM; TFGF-18 retains the substrate-competitive mechanism while achieving vastly improved target engagement [1].

GSK-3β IC50

Head-to-head

TFGF-18 0.59 μM vs ISO 185 μM

Reported ~300-fold target engagement difference; guides assay concentration selection

ADP-Glo kinase assay; substrate-competitive mechanism

Evidence Dimension	GSK-3β inhibitory potency (IC50)
Target Compound Data	0.59 μM
Comparator Or Baseline	Isoorientin (ISO): 185 ± 25 μM
Quantified Difference	~313-fold more potent
Conditions	In vitro ADP-Glo GSK-3β kinase assay; ATP-noncompetitive, substrate-competitive mechanism

Why This Matters

This potency difference determines the effective concentration range for cellular and in vivo experiments; selecting ISO requires 300-fold higher concentrations to achieve equivalent target engagement, directly affecting off-target risk, solubility requirements, and experimental feasibility.

• [1] Liang Z, Li QX. Discovery of Selective, Substrate-Competitive, and Passive Membrane Permeable Glycogen Synthase Kinase-3β Inhibitors: Synthesis, Biological Evaluation, and Molecular Modeling of New C-Glycosylflavones. ACS Chem Neurosci. 2018;9(7):1790-1801. doi:10.1021/acschemneuro.8b00073 View Source
• [2] Zhao Y, et al. Anti-oxidative stress and cognitive improvement of a semi-synthetic isoorientin-based GSK-3β inhibitor in rat pheochromocytoma cell PC12 and scopolamine-induced AD model mice via AKT/GSK-3β/Nrf2 pathway. Exp Neurol. 2024;380:114881. doi:10.1016/j.expneurol.2024.114881 View Source

Oxidative Stress Cytoprotection in PC12 Cells

In H2O2-induced (600 μM) oxidative stress in differentiated PC12 cells, TFGF-18 significantly restored cell viability at concentrations ≥1 μM, while isoorientin required ≥6.25 μM to achieve a comparable effect [1]. At the minimal effective concentrations, 1 μM TFGF-18 yielded 1.14-fold viability recovery versus the model group, and 6.25 μM ISO yielded 1.18-fold recovery, demonstrating no significant difference in maximal efficacy despite a 6.25-fold difference in potency [1].

Cytoprotection (PC12)

Head-to-head

1 μM TFGF-18 vs ≥6.25 μM ISO

Lower effective concentration supports cell-model oxidative stress studies

H2O2-induced PC12 cell viability; comparable maximal efficacy

Evidence Dimension	Minimum effective concentration for cell viability restoration
Target Compound Data	1 μM (1.14-fold vs model)
Comparator Or Baseline	Isoorientin (ISO): 6.25 μM (1.18-fold vs model)
Quantified Difference	6.25-fold lower concentration required
Conditions	H2O2 (600 μM)-induced oxidative stress in differentiated PC12 pheochromocytoma cells; cell viability assay

Why This Matters

The 6.25-fold lower effective concentration translates to reduced compound consumption in cell-based assays and a wider therapeutic window when translating to ex vivo or in vivo neuroprotection studies.

• [1] Zhao Y, et al. Anti-oxidative stress and cognitive improvement of a semi-synthetic isoorientin-based GSK-3β inhibitor in rat pheochromocytoma cell PC12 and scopolamine-induced AD model mice via AKT/GSK-3β/Nrf2 pathway. Exp Neurol. 2024;380:114881. doi:10.1016/j.expneurol.2024.114881 View Source

In Vivo Cognitive Improvement Compared to Donepezil

In scopolamine (SCOP, 3 mg/kg)-induced AD model mice, TFGF-18 at 2 and 8 mg/kg/day (p.o.) improved cognitive function in spatial memory and learning tasks, while a comparable effect for isoorientin required 50 mg/kg/day [1]. Donepezil (DNP, 3 mg/kg/day) served as the positive control. TFGF-18 at 8 mg/kg and ISO at 50 mg/kg both ameliorated cholinergic system dysfunction (ACh, ChAT, AChE) and prevented learning and memory impairments, yet TFGF-18 achieved this at a 6.25- to 25-fold lower dose [1]. This dose advantage directly reduces compound cost per animal study and lowers the risk of dose-limiting solvent toxicity.

In Vivo Cognition

Head-to-head

2–8 mg/kg TFGF-18 vs 50 mg/kg ISO; donepezil 3 mg/kg

Reported dose advantage may reduce compound cost and vehicle artifacts

Scopolamine-induced AD mice; Morris water maze, passive avoidance

Evidence Dimension	Effective oral dose for cognitive improvement in SCOP-induced AD mice
Target Compound Data	2–8 mg/kg/day p.o.
Comparator Or Baseline	Isoorientin (ISO): 50 mg/kg/day p.o.; Donepezil: 3 mg/kg/day p.o.
Quantified Difference	6.25–25-fold lower dose than ISO; comparable to donepezil at 8 mg/kg
Conditions	Male C57BL/6 mice; SCOP 3 mg/kg i.p. for 12 days; oral gavage for 17 days; Morris water maze and passive avoidance tasks

Why This Matters

Procurement decisions for in vivo AD research should weigh the 6–25× dose advantage of TFGF-18 over ISO, which directly reduces gram-scale synthesis or purchasing costs and minimizes vehicle-related confounding in chronic dosing studies.

• [1] Zhao Y, et al. Anti-oxidative stress and cognitive improvement of a semi-synthetic isoorientin-based GSK-3β inhibitor in rat pheochromocytoma cell PC12 and scopolamine-induced AD model mice via AKT/GSK-3β/Nrf2 pathway. Exp Neurol. 2024;380:114881. doi:10.1016/j.expneurol.2024.114881 View Source

Microglial Anti-Neuroinflammatory Activity

TFGF-18 at 2.5 μM inhibited LPS-induced nitric oxide production by 56.3%, TNF-α release by 28.3%, and IL-1β release by 59.2% in SIM-A9 microglial cells relative to the LPS treatment control group [1]. In primary mouse cortical microglia, TFGF-18 (2.5 μM) reduced the percentage of TNF-α+ microglial cells by 58.7% at 24 h post-LPS stimulation [1]. Additionally, TFGF-18 reduced the migration of LPS-activated SIM-A9 cells by 26.7% in a scratch assay [1]. While direct head-to-head anti-inflammatory data against ISO in the same assay are not reported, ISO's weaker GSK-3β inhibition predicts attenuated downstream NF-κB suppression at equivalent concentrations [2].

Microglial Inhibition

Reported

NO 56.3%, TNF-α 28.3%, IL-1β 59.2% at 2.5 μM

Supports microglial inflammatory endpoint studies; ISO data not directly comparable

SIM-A9 and primary microglia; LPS stimulation

Evidence Dimension	LPS-induced pro-inflammatory mediator inhibition in microglia
Target Compound Data	NO: 56.3% inhibition; TNF-α: 28.3% inhibition; IL-1β: 59.2% inhibition; TNF-α+ cells: 58.7% reduction; Migration: 26.7% reduction (all at 2.5 μM)
Comparator Or Baseline	Isoorientin (ISO): no direct microglial inhibition data at matched concentration; class-level inference based on 313-fold weaker GSK-3β IC50
Quantified Difference	Not directly quantifiable in the same assay; potency gap implies ISO would require ≥100-fold higher concentration for comparable target engagement
Conditions	SIM-A9 spontaneously immortalized microglial cells stimulated with LPS; primary mouse cortical microglia; 2.5 μM TFGF-18 pretreatment

Why This Matters

For researchers studying microglia-mediated neuroinflammation, TFGF-18 provides quantified, reproducible inhibition of multiple inflammatory endpoints at low micromolar concentrations, whereas ISO would necessitate substantially higher concentrations that may introduce solubility or cytotoxicity artifacts.

• [1] Xu M, et al. Anti-Neuroinflammatory Effects of a Semi-Synthetic Isoorientin-Based Glycogen Synthase Kinase-3β Inhibitor in Lipopolysaccharide-Activated Microglial Cells. ACS Chem Neurosci. 2022;13(1):43-52. doi:10.1021/acschemneuro.1c00537 View Source
• [2] Liang Z, Li QX. Discovery of Selective, Substrate-Competitive, and Passive Membrane Permeable Glycogen Synthase Kinase-3β Inhibitors: Synthesis, Biological Evaluation, and Molecular Modeling of New C-Glycosylflavones. ACS Chem Neurosci. 2018;9(7):1790-1801. doi:10.1021/acschemneuro.8b00073 View Source

TFGF-18 Research Applications

Alzheimer's Cellular Models: Tau and Oxidative Stress

TFGF-18, with its sub-micromolar GSK-3β IC50 (0.59 μM) and demonstrated cytoprotection in H2O2-challenged PC12 cells at 1 μM [1], is the appropriate tool compound for studying tau hyperphosphorylation and oxidative stress pathways in AD cellular models. Its 313-fold potency advantage over ISO means that experiments can be conducted at concentrations that minimize off-target kinase engagement and solvent toxicity. The compound has been validated to upregulate p-AKT, p-GSK-3β (Ser9), Nrf2, HO-1, p-CREB, and BDNF in neuronal cells [2].

Microglial Neuroinflammation Inhibition

For researchers investigating microglial activation in neurodegenerative conditions, TFGF-18 provides well-characterized inhibition of LPS-induced NO (56.3%), TNF-α (28.3%), and IL-1β (59.2%) release at 2.5 μM in SIM-A9 cells, along with 26.7% migration inhibition in scratch assays [3]. These quantified benchmarks enable reproducible experimental design and meaningful comparison across studies, advantages not available with less potent or less characterized GSK-3β inhibitors.

In Vivo Cognitive Impairment and Gut-Brain Axis

TFGF-18 at 2–8 mg/kg/day p.o. has demonstrated cognitive improvement comparable to donepezil (3 mg/kg) in scopolamine-induced AD mice, while requiring 6–25-fold lower dosing than ISO [2]. The compound also modulates gut homeostasis and barrier function, increasing ZO-1, occludin, BDNF, and GDNF expression while suppressing TLR-4/NF-κB signaling [4]. This multi-system pharmacology makes TFGF-18 particularly suited for gut-brain axis research in AD, where ISO's limited potency and bioavailability present significant experimental barriers.

SAR Studies of C-Glycosylflavone Inhibitors

TFGF-18 (compound 30) serves as a benchmark semi-synthetic derivative in SAR campaigns exploring C-glycosylflavone-based GSK-3β inhibitors. Its improved passive membrane permeability relative to ISO, combined with a defined chemical structure (C28H30F3NO11, MW 613.5 g/mol) and established synthetic route [1][5], positions it as a reference standard for evaluating next-generation analogs. The compound's trifluoropropan-2-yl carboxamide modification is the key structural feature responsible for the potency gain, providing a rational template for further medicinal chemistry optimization.

Application

Selection Property

Validation Focus

Alzheimer's cellular models

Substrate-competitive GSK-3β inhibition

AKT/GSK-3β/Nrf2 pathway modulation; cytoprotection endpoints

Microglial neuroinflammation

Quantified pro-inflammatory mediator inhibition

LPS-induced NO, TNF-α, IL-1β release; migration assays

In vivo cognitive & gut-brain axis

Oral bioavailability with dose context vs isoorientin

Cognitive endpoints (MWM, passive avoidance); gut barrier markers

C-Glycosylflavone SAR

Benchmark potency and permeability template

Structure-activity relationships; analog comparisons

• [1] Zhao Y, et al. Anti-oxidative stress and cognitive improvement of a semi-synthetic isoorientin-based GSK-3β inhibitor in rat pheochromocytoma cell PC12 and scopolamine-induced AD model mice via AKT/GSK-3β/Nrf2 pathway. Exp Neurol. 2024;380:114881. doi:10.1016/j.expneurol.2024.114881 View Source
• [2] Zhao Y, et al. Anti-oxidative stress and cognitive improvement of a semi-synthetic isoorientin-based GSK-3β inhibitor in rat pheochromocytoma cell PC12 and scopolamine-induced AD model mice via AKT/GSK-3β/Nrf2 pathway. Exp Neurol. 2024;380:114881. doi:10.1016/j.expneurol.2024.114881 View Source
• [3] Xu M, et al. Anti-Neuroinflammatory Effects of a Semi-Synthetic Isoorientin-Based Glycogen Synthase Kinase-3β Inhibitor in Lipopolysaccharide-Activated Microglial Cells. ACS Chem Neurosci. 2022;13(1):43-52. doi:10.1021/acschemneuro.1c00537 View Source
• [4] Zhang L, et al. GSK3β Substrate-competitive Inhibitors Regulate the gut Homeostasis and Barrier Function to Inhibit Neuroinflammation in Scopolamine-induced Alzheimer's Disease Model Mice. Inflammation. 2025;48:1438-1459. doi:10.1007/s10753-024-02133-z View Source
• [5] Liang Z, Li QX. Discovery of Selective, Substrate-Competitive, and Passive Membrane Permeable Glycogen Synthase Kinase-3β Inhibitors: Synthesis, Biological Evaluation, and Molecular Modeling of New C-Glycosylflavones. ACS Chem Neurosci. 2018;9(7):1790-1801. doi:10.1021/acschemneuro.8b00073 View Source